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Compound of Interest

Compound Name: RO-41

Cat. No.: B8782779

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective in vitro performance benchmark of Ro 41-0960. By comparing its activity against

other relevant compounds and detailing the experimental methodologies, this document serves

as a practical resource for evaluating Ro 41-0960 for research applications.

Core Mechanism of Action
Ro 41-0960 is a potent and selective synthetic inhibitor of Catechol-O-methyltransferase

(COMT), a critical enzyme in the metabolic pathway of catecholamines, such as dopamine, and

catechol estrogens.[1][2] By binding to the catalytic site of COMT, Ro 41-0960 prevents the

transfer of a methyl group from S-adenosyl-L-methionine (SAM) to its catechol substrates.[3][4]

This inhibition leads to an accumulation of these substrates and a reduction in their O-

methylated metabolites, which forms the basis of its pharmacological effects.[3]

Quantitative Performance Analysis
The following tables summarize the in vitro inhibitory and activation data for Ro 41-0960

against its primary target, COMT, and notable off-targets. Comparisons are drawn with other

well-established modulators.
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Table 1: Catechol-O-Methyltransferase (COMT) Inhibition
Compound IC50 (nM)

Species/Syste
m

Comments Reference

Ro 41-0960 5 - 42
Human

Mammary Tissue

Interindividual

variation

observed.

[3][5]

46.1 Not Specified [3][4]

Tolcapone 2 - 3
Rat Brain (S- and

MB-COMT)

Highly potent in

brain tissue.
[5]

123 - 795
Rat Liver (MB-

and S-COMT)

Potency varies

between

membrane-

bound and

soluble forms.

[5]

Entacapone 14.3 - 73.3

Rat Liver

(soluble, total,

and membrane-

bound)

[5]

Table 2: Off-Target Activity - SERCA2a Modulation
Ro 41-0960 has been identified as a modulator of the sarcoplasmic/endoplasmic reticulum

Ca2+-ATPase 2a (SERCA2a), an important protein in calcium homeostasis in cardiac muscle.

[5]
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Compound EC50 (µM) Effect Comments Reference

Ro 41-0960 22.98

Activation

(increases Ca2+

affinity)

Effect is specific

to the SERCA2a-

PLB complex.

Can be inhibitory

at higher

concentrations

(≥25 µM).

[1][5][6]

Thapsigargin ~0.0075 Inhibition

Potent inhibitor,

locks SERCA2a

in a low calcium-

affinity state.

[5]

CDN1163 0.8 - 27 Activation

Stimulates

SERCA2a

activity.

[5][7]

Table 3: Off-Target Activity - Transthyretin (TTR) Binding
Ro 41-0960 has also been demonstrated to bind to transthyretin (TTR), a transport protein for

thyroxine and retinol.[5]

Compound Kd (nM) Method Comments Reference

Ro 41-0960
15 (Kd1), 2000

(Kd2)

Isothermal

Titration

Calorimetry (ITC)

Binds with

negative

cooperativity to

two sites.

[5]

Tafamidis
~2 (Kd1), ~200

(Kd2)
Not specified

Binds with

negative

cooperativity.

[5]

Diflunisal Not specified Not specified
A known TTR

kinetic stabilizer.
[5]
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways affected by Ro 41-0960 and a

general workflow for in vitro COMT inhibition assays.
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Caption: Mechanism of COMT inhibition by Ro 41-0960.
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Caption: Impact of Ro 41-0960 on the Dopamine Metabolism Pathway.

In Vitro COMT Inhibition Assay Workflow

1. Reagent Preparation
- Ro 41-0960 serial dilutions

- Recombinant COMT
- Catechol substrate

- [³H]-SAM

2. Assay Setup
- Add Ro 41-0960/vehicle to plate

- Add COMT enzyme

3. Pre-incubation
- 15 min at 37°C

4. Reaction Initiation
- Add substrate and [³H]-SAM mixture

5. Incubation
- 30 min at 37°C

6. Reaction Termination
- Add 2N HCl

7. Measurement & Analysis
- Quantify radiolabeled product

- Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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